2-[4-(3-bromobenzoyl)piperazin-1-yl]-N-(4-methoxyphenyl)-6-methylpyrimidin-4-amine

• IUPAC Name: (3-bromophenyl)-[4-[4-(4-methoxyanilino)-6-methylpyrimidin-2-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C23H24BrN5O2/c1-16-14-21(26-19-6-8-20(31-2)9-7-19)27-23(25-16)29-12-10-28(11-13-29)22(30)17-4-3-5-18(24)15-17/h3-9,14-15H,10-13H2,1-2H3,(H,25,26,27)
• InChI Key: DLDPECOLKRJVNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C(=O)C3=CC(=CC=C3)Br)NC4=CC=C(C=C4)OC
• Molecular Formula: C23H24BrN5O2
• Molecular Weight: 482.4 g/mol
• CAS No.: 946383-79-5

Description

This compound features a pyrimidine core substituted with a 6-methyl group and an N-(4-methoxyphenyl)amine moiety. The piperazine ring at the 2-position is linked to a 3-bromobenzoyl group, which introduces electron-withdrawing and steric effects.

Comparison with Similar Compounds

Structural Analogues with Piperazine and Pyrimidine Motifs

G868-1212 (ChemDiv Compound ID)

• Structure : 2-[4-(4-Ethoxy-3,5-dimethylbenzenesulfonyl)piperazin-1-yl]-N-(4-methoxyphenyl)-6-methylpyrimidin-4-amine.
• Key Differences: Replaces 3-bromobenzoyl with a 4-ethoxy-3,5-dimethylbenzenesulfonyl group. Higher molecular weight (C26H33N5O4S vs. C23H23BrN5O2 for the target compound), which may influence pharmacokinetics .

C2 ()

• Structure: Methyl 4-(4-(2-(4-bromophenyl)quinoline-4-carbonyl)piperazin-1-yl)benzoate.
• Key Differences: Quinoline core instead of pyrimidine. 4-Bromophenyl substituent (vs. 3-bromobenzoyl in the target). Ester functional group (methyl benzoate) introduces different metabolic stability compared to the target’s methoxyphenylamine .

L 745,870 ()

• Structure : 3-(4-[4-Chlorophenyl]piperazin-1-yl)methyl-1H-pyrrolo[2,3b]pyridine.
• Key Differences :
  • Pyrrolopyridine core vs. pyrimidine.
  • 4-Chlorophenyl group on piperazine (similar halogen substitution to the target’s bromine).
  • Demonstrated high selectivity for dopamine D4 receptors (Ki = 2.5 nM), suggesting the target compound may also interact with CNS receptors .

Impact of Halogen Substituents :

• The target’s 3-bromobenzoyl group may enhance binding affinity to hydrophobic pockets in receptors compared to chlorine (L 745,870) or methoxy groups (C6 in ) .

Role of Methoxy Groups :

• The 4-methoxyphenylamine in the target compound likely improves membrane permeability compared to sulfonyl (G868-1212) or ester (C2) groups, which are more polar .

Pharmacological Implications from Structural Analogues

• Dopamine Receptor Interactions: Piperazine-containing compounds like L 745,870 and S 18126 () show high affinity for dopamine D4 receptors.
• Metabolic Stability : Esters (e.g., C2) are prone to hydrolysis, whereas the target’s amide and methoxy groups may confer better stability in vivo .
• Solubility : Sulfonyl-containing analogs (e.g., G868-1212) are likely more water-soluble than the target, which may limit its oral bioavailability .